![molecular formula C12H20Br2N2O B6189230 4-[2-(piperazin-1-yl)ethyl]phenol dihydrobromide CAS No. 2639456-34-9](/img/no-structure.png)
4-[2-(piperazin-1-yl)ethyl]phenol dihydrobromide
Description
“4-[2-(piperazin-1-yl)ethyl]phenol dihydrobromide” is a chemical compound with the molecular formula C12H19BrN2O and a molecular weight of 287.2 . It is used in the field of medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenol group attached to a piperazine ring via an ethyl chain . This structure is similar to other N-arylpiperazines, which are organic compounds containing a piperazine ring where the nitrogen ring atom carries an aryl group .Mechanism of Action
While the exact mechanism of action for “4-[2-(piperazin-1-yl)ethyl]phenol dihydrobromide” is not specified, similar compounds have been designed to have a new binding mode to DNA gyrase, allowing for a more potent antibacterial effect, and for activity against current quinolone-resistant bacterial strains .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[2-(piperazin-1-yl)ethyl]phenol dihydrobromide involves the reaction of 4-hydroxyphenethylamine with piperazine in the presence of a suitable solvent and catalyst, followed by the addition of hydrobromic acid to form the dihydrobromide salt.", "Starting Materials": [ "4-hydroxyphenethylamine", "piperazine", "solvent", "catalyst", "hydrobromic acid" ], "Reaction": [ "Step 1: Dissolve 4-hydroxyphenethylamine and piperazine in a suitable solvent, such as ethanol or methanol.", "Step 2: Add a catalyst, such as sulfuric acid or hydrochloric acid, to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours to allow the reaction to proceed.", "Step 4: Cool the reaction mixture and filter off any precipitated solids.", "Step 5: Add hydrobromic acid to the reaction mixture to form the dihydrobromide salt of the product.", "Step 6: Isolate the product by filtration or crystallization, and dry under vacuum." ] } | |
CAS No. |
2639456-34-9 |
Molecular Formula |
C12H20Br2N2O |
Molecular Weight |
368.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
